Cas no 32527-15-4 (2,4-Hexadiyne-1,6-diol,1,6-bis(4-methylbenzenesulfonate))

• Product Name: 2,4-Hexadiyne-1,6-diol,1,6-bis(4-methylbenzenesulfonate)
• CAS No: 32527-15-4
• MF: C₂₀H₁₈O₆S₂
• MW: 418.483323574066
• CID: 322430
• PubChem ID: 36155
• Update Time: 2025-04-19

2,4-Hexadiyne-1,6-diol,1,6-bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiyne-1,6-diol,1,6-bis(4-methylbenzenesulfonate)
• 6-(4-methylphenyl)sulfonyloxyhexa-2,4-diynyl 4-methylbenzenesulfonate
• 2,4-Hexadiyn-1,6-bis-p-toluenesulfonate
• 2,4-Hexadiyne-1,6-diol, bis(4-methylbenzenesulfonate)
• 2,4-Hexadiyne-1,6-diol, di-p-toluenesulfonate
• BRN 2188611
• hexa-2,4-diyne-1,6-diyl bis(4-methylbenzenesulfonate)
• Hexa-2,4-diyne-1,6-diyl bis(4-methylbenzenesulphonate)
• 32527-15-4
• 4-11-00-00318 (Beilstein Handbook Reference)
• NS00029291
• 2,4-Hexadiyne-1,6-diol, 1,6-bis(4-methylbenzenesulfonate)
• SCHEMBL542839
• 2.4-Hexadiin-1.6-diol-bis-p-toluolsulfonat
• DTXSID9067693
• EINECS 251-082-1

• Inchi： 1S/C20H18O6S2/c1-17-7-11-19(12-8-17)27(21,22)25-15-5-3-4-6-16-26-28(23,24)20-13-9-18(2)10-14-20/h7-14H,15-16H2,1-2H3
• InChI Key： DXMVSZQXZAMXJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CC#CCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 418.05454
• Monoisotopic Mass: 418.05448064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.3472 (rough estimate)
• Boiling Point: 506.24°C (rough estimate)
• Refractive Index: 1.6950 (estimate)
• PSA: 86.74